Cas no 2228165-83-9 (1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228165-83-9
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 6029515
• PubChem ID: 165703928
• Update Time: 2025-05-20

1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile
• 2228165-83-9
• EN300-1909529

• Inchi： 1S/C11H7BrClNO/c12-10-3-7(13)1-2-9(10)11(6-14)4-8(15)5-11/h1-3H,4-5H2
• InChI Key： ZZIVPTLTTUHZRZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C#N)CC(C1)=O)Cl

Computed Properties

• Exact Mass: 282.93995g/mol
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2228165-83-9 and Product Name: 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile

The compound identified by the CAS number 2228165-83-9 and the product name 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and chloro substituents on the aromatic ring, combined with the nitrile and oxocyclobutane functional groups, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The cyclobutane ring in this compound introduces rigidity, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been explored in various drug candidates, demonstrating its efficacy in modulating biological pathways. The 1-(2-bromo-4-chlorophenyl) moiety serves as a key pharmacophore, enabling interactions with specific targets while allowing for further derivatization to enhance pharmacological properties.

The nitrile group at the carbon position of the cyclobutane ring is another critical feature. Nitriles are known for their ability to engage in hydrogen bonding and hydrophobic interactions, which can improve solubility and bioavailability. Additionally, nitrile-containing compounds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The combination of these features makes 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward rational drug design. The use of computational modeling and high-throughput screening has facilitated the identification of novel scaffolds with optimized properties. The structural features of 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile make it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can fine-tune its biological activity to target specific diseases or disorders.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex molecules. The presence of both bromo and chloro atoms allows for selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into a molecule. These reactions can be employed to diversify the chemical library and identify new lead compounds with enhanced pharmacological profiles.

Furthermore, the oxocyclobutane ring introduces a unique conformational constraint that can influence the molecule's interaction with biological targets. This rigidity can be exploited to improve binding affinity and selectivity, which are critical factors in drug design. Recent studies have demonstrated that oxocyclobutane-containing compounds exhibit promising activity against various enzymes and receptors involved in disease pathways. For instance, derivatives of this class have shown inhibitory effects on kinases and other enzymes relevant to cancer therapy.

The bromo and chloro substituents on the aromatic ring also provide opportunities for further functionalization through metal-catalyzed reactions. These reactions are essential tools in synthetic organic chemistry and have been instrumental in the development of many modern drugs. By leveraging these transformations, chemists can introduce a wide array of functional groups into the molecule, thereby expanding its biological potential.

From a computational chemistry perspective, 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile has been subjected to various molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into its binding mode and potential pharmacological activity. For example, docking simulations have suggested that this compound may interact with proteins involved in inflammatory responses and cell signaling pathways. Such findings are consistent with preliminary experimental data indicating that related derivatives exhibit anti-inflammatory properties.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include halogenation reactions to introduce the bromo and chloro substituents, followed by cyclization to form the oxocyclobutane ring. The introduction of the nitrile group is typically achieved through cyanation reactions, which require careful optimization to ensure high yield and purity.

In conclusion, 1-(2-bromo-4-chlorophenyl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of heterocyclic moieties, halogen substituents, and functional groups makes it a versatile scaffold for further exploration. With ongoing research focusing on rational drug design and computational modeling, this compound is poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.